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Introduction

Halosulfuron-methyl is a selective, systemic, post-emergence herbicide belonging to the

sulfonylurea chemical group.[1][2] It is widely utilized for the control of problematic sedges,

such as nutsedge, and various broadleaf weeds in a range of agricultural crops and

turfgrasses.[2][3] Its mode of action involves the inhibition of the acetolactate synthase (ALS)

enzyme, also known as acetohydroxyacid synthase (AHAS).[3] This enzyme is critical for the

biosynthesis of branched-chain amino acids—valine, leucine, and isoleucine—which are

essential for cell division and plant growth. By disrupting this pathway, halosulfuron-methyl
effectively halts the growth of susceptible weeds, leading to symptoms like stunting, chlorosis,

and necrosis, which become visible over several weeks. These application notes provide a

comprehensive protocol for designing and executing field trials to evaluate the efficacy of

halosulfuron-methyl.

Experimental Protocols
This section outlines a detailed methodology for conducting a field trial to assess the efficacy of

halosulfuron-methyl on a target weed species within a specific crop. The example focuses on

controlling Cyperus rotundus in sugarcane, a common application for this herbicide.

1. Objective

To evaluate the dose-dependent efficacy of various concentrations of halosulfuron-methyl
(75% WG formulation) for the control of Cyperus rotundus and to assess its phytotoxicity and
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impact on the yield of sugarcane.

2. Materials and Equipment

Herbicide: Halosulfuron-methyl 75% Water-Dispersible Granule (WG).

Reference Herbicide: A standard, registered herbicide for the target weed and crop (e.g.,

Atrazine).

Adjuvant/Surfactant: As recommended by the product label.

Field Plot Marker: Stakes, flags, and measuring tape.

Spraying Equipment: Calibrated backpack sprayer or a boom sprayer equipped with

appropriate nozzles (e.g., Teejet® AIXR air induction nozzles) to ensure uniform coverage.

Personal Protective Equipment (PPE): Gloves, goggles, respirator, and protective clothing.

Data Collection Tools: Quadrat (e.g., 1m x 1m) for weed counts, weighing scale for biomass,

data sheets or electronic device for recording, camera for photographic evidence.

Harvesting Equipment: Appropriate tools for harvesting the crop to measure yield.

3. Site Selection and Trial Design

Site Selection: Choose a field with a uniform and moderate-to-high infestation of the target

weed, Cyperus rotundus. The site should have uniform soil type, topography, and drainage.

Experimental Design: A Randomized Complete Block Design (RCBD) is recommended to

minimize the effects of field variability.

Treatments:

Untreated Control (Weedy Check).

Halosulfuron-methyl at various application rates (e.g., 52.5, 60.0, 67.5, 75.0, and 150 g

a.i./ha). Including rates below and above the expected effective dose is crucial.
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Reference Herbicide (Positive Control) applied at its recommended rate (e.g., Atrazine 50

WP @ 2.0 kg/ha ).

Manual Weeding Control (e.g., two hand weedings at 30 and 60 days after planting).

Replications: Each treatment should be replicated at least three to four times.

Plot Size: Net plot size should be a minimum of 25-50 m² to reduce edge effects and provide

an adequate area for sampling and yield assessment.

4. Herbicide Application

Timing: Apply halosulfuron-methyl as a post-emergence spray when the target weeds are

actively growing, typically at the 3-6 leaf stage. For sugarcane, this might correspond to 30-

45 Days After Planting (DAP).

Application Method: Use a calibrated sprayer to deliver a consistent spray volume (e.g., 200

L/ha). Ensure uniform coverage of the target weeds.

Environmental Conditions: Do not apply if rainfall is expected within 2-4 hours of application.

Avoid application during periods of weed stress, such as drought or waterlogging, as efficacy

may be reduced. Record meteorological data (temperature, rainfall, humidity) before, during,

and after application.

5. Data Collection and Assessment

Weed Efficacy:

Weed Density: Count the number of live target weeds per unit area (e.g., within a 1m²

quadrat) before application and at set intervals after application (e.g., 15, 30, 45, and 60

Days After Application - DAA).

Weed Biomass: At the final assessment, collect all above-ground weed material from the

quadrat, dry it in an oven until a constant weight is achieved, and record the dry weight

(g/m²).

Weed Control Percentage (WCP): Visually assess the percentage of weed control relative

to the untreated plot at each interval. This can also be calculated based on weed density
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or biomass data.

Crop Phytotoxicity:

Visually assess crop injury at regular intervals (e.g., 7, 14, 21, and 30 DAA) using a rating

scale (see Table 3).

Look for symptoms such as chlorosis, necrosis, stunting, or malformation.

Crop Yield:

At crop maturity, harvest the net plot area for each treatment.

Record relevant yield parameters, such as cane yield (t/ha) for sugarcane.

6. Statistical Analysis

All collected data should be subjected to Analysis of Variance (ANOVA) appropriate for the

experimental design (RCBD).

If the ANOVA shows significant differences among treatments, a mean separation test, such

as Tukey's HSD (Honestly Significant Difference) or Duncan's Multiple Range Test, should

be performed to compare treatment means.

Percentage data (e.g., weed control) may require transformation (e.g., arcsine square root)

before ANOVA to meet the assumptions of normality and homogeneity of variance.

Data Presentation
Quantitative data from the field trial should be summarized in clear, well-structured tables to

facilitate comparison between treatments.

Table 1: Example Summary of Halosulfuron-Methyl Efficacy on Cyperus rotundus Density and

Dry Weight at 60 Days After Treatment (DAT)
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Treatment
Application
Rate (g a.i./ha)

Weed Density
(plants/m²)

Weed Dry
Weight (g/m²)

Weed Control
Efficiency (%)

Untreated

Control
- 30.5 19.8 0.0

Halosulfuron-

methyl
52.5 8.2 4.5 77.3

Halosulfuron-

methyl
60.0 5.1 2.1 89.4

Halosulfuron-

methyl
67.5 2.2 0.49 97.5

Halosulfuron-

methyl
75.0 1.8 0.47 97.6

Halosulfuron-

methyl
150.0 1.2 0.45 97.7

Hand Weeding

(x2)
- 15.6 10.1 48.8

Atrazine fb 2,4-D 2000 + 3500 26.2 18.1 8.7

Data compiled for illustrative purposes from studies by Maurya et al., 2021.

Table 2: Example Summary of Halosulfuron-Methyl Effect on Sugarcane Yield
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Treatment
Application Rate (g
a.i./ha)

Cane Yield (t/ha)
% Increase Over
Control

Untreated Control - 45.2 -

Halosulfuron-methyl 52.5 65.8 45.6%

Halosulfuron-methyl 60.0 70.1 55.1%

Halosulfuron-methyl 67.5 72.7 60.9%

Halosulfuron-methyl 75.0 74.1 63.9%

Halosulfuron-methyl 150.0 74.5 64.8%

Hand Weeding (x2) - 78.5 73.7%

Atrazine fb 2,4-D 2000 + 3500 60.5 33.9%

Data compiled for illustrative purposes from studies by Maurya et al., 2021.

Table 3: Crop Phytotoxicity Rating Scale (0-10 Scale)
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Rating % Crop Injury Description of Symptoms

0 0 No effect

1 1-10
Slight discoloration or stunting,

quickly outgrown

2 11-20
Some discoloration, stunting,

or stand loss

3 21-30
Noticeable injury, stunting, or

stand loss

4 31-40
Moderate injury, plants likely to

recover

5 41-50
Mid-level injury, recovery

questionable

6 51-60
Severe injury, significant stand

loss

7 61-70
Very severe injury, most plants

will not recover

8 71-80
Near-complete destruction of

the crop

9 81-90 Only a few plants surviving

10 91-100 Complete crop destruction
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Caption: Workflow for a halosulfuron-methyl field efficacy trial.
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Signaling Pathway Diagram: Mode of Action of Halosulfuron-Methyl
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Caption: Mode of action of halosulfuron-methyl via ALS enzyme inhibition.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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